Cas no 1017779-67-7 (1-(4-chloro-3-fluorophenyl)propan-1-one)

1-(4-chloro-3-fluorophenyl)propan-1-one structure
1017779-67-7 structure
Product Name:1-(4-chloro-3-fluorophenyl)propan-1-one
CAS No:1017779-67-7
MF:C9H8ClFO
MW:186.610625267029
CID:829506
PubChem ID:20111860
Update Time:2024-11-04

1-(4-chloro-3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-chloro-3-fluorophenyl)propan-1-one
    • 4'-Chloro-3'-fluoropropiophenone
    • 1-(4-Chloro-3-fluoro-phenyl)-propan-1-one
    • MFCD09832382
    • 1-(4-Chloro-3-fluorophenyl)-1-propanone
    • AKOS006329377
    • CS-0315327
    • N14046
    • JS-4786
    • SCHEMBL18538090
    • DTXSID801280619
    • 1017779-67-7
    • MDL: MFCD09832382
    • Inchi: 1S/C9H8ClFO/c1-2-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2H2,1H3
    • InChI Key: FNPWFFVVAPSNJH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1F)C(CC)=O

Computed Properties

  • Exact Mass: 186.0247707g/mol
  • Monoisotopic Mass: 186.0247707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1Ų

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